Cas no 90467-37-1 (1H-Isoindole-1,3(2H)-dione, 2-(1-oxopropoxy)-)

1H-Isoindole-1,3(2H)-dione, 2-(1-oxopropoxy)- structure
90467-37-1 structure
Product Name:1H-Isoindole-1,3(2H)-dione, 2-(1-oxopropoxy)-
CAS No:90467-37-1
MF:C11H9NO4
MW:219.193463087082
CID:4301868
PubChem ID:21933431
Update Time:2025-04-24

1H-Isoindole-1,3(2H)-dione, 2-(1-oxopropoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindole-1,3(2H)-dione, 2-(1-oxopropoxy)-
    • AT36907
    • 90467-37-1
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl propanoate
    • DB-161925
    • 1,3-DIOXOISOINDOLIN-2-YL PROPIONATE
    • phthalimido propionate
    • SCHEMBL3674674
    • EN300-6513123
    • 959-568-1
    • Inchi: 1S/C11H9NO4/c1-2-9(13)16-12-10(14)7-5-3-4-6-8(7)11(12)15/h3-6H,2H2,1H3
    • InChI Key: ZJQHNUUDZCLUIP-UHFFFAOYSA-N
    • SMILES: O(C(CC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 219.05315777g/mol
  • Monoisotopic Mass: 219.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 63.7Ų

1H-Isoindole-1,3(2H)-dione, 2-(1-oxopropoxy)- Pricemore >>

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